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Compound of Interest

Compound Name: Cyclohexyl cinnamate

Cat. No.: B1588606 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of

cyclohexyl cinnamate, a compound of interest in various industrial and research applications.

The information is compiled to assist researchers, scientists, and professionals in drug

development in understanding its behavior in different solvent systems.

Introduction to Cyclohexyl Cinnamate
Cyclohexyl cinnamate, with the chemical formula C15H18O2, is the ester of cinnamic acid

and cyclohexanol. It is recognized for its fruity, peach, and cherry-like aroma.[1] While

extensively used as a flavoring and fragrance agent, its physicochemical properties, particularly

its solubility, are critical for formulation, synthesis, and purification processes in various

scientific disciplines.

Quantitative Solubility Data
The solubility of a compound is a fundamental physical property that dictates its application and

formulation. The following table summarizes the available quantitative and qualitative solubility

data for cyclohexyl cinnamate in various solvents. It is important to note that publicly

available, peer-reviewed studies on the solubility of cyclohexyl cinnamate are limited. The

data presented here is a consolidation of information from chemical databases and supplier

specifications.
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Solvent
Temperature
(°C)

Solubility Data Type Source

Water 25 3.393 mg/L Estimated

The Good

Scents

Company[2]

Water Not Specified 0.0028 g/L Predicted

FooDB[3],

Human

Metabolome

Database[4]

Water Not Specified Insoluble Experimental

PubChem[1],

Alfa

Chemistry[5],

Parchem[6],

FAO[7][8]

Ethanol Not Specified Miscible Experimental
PubChem[1],

FAO[7][8]

Alcohol Not Specified Soluble Experimental

The Good

Scents

Company[2],

Parchem[6]

Note: "Miscible" indicates that the substances are soluble in each other at all proportions.

"Soluble" suggests a significant degree of dissolution, though the exact limit is not specified.

The predicted and estimated values for water solubility are extremely low, confirming its

hydrophobic nature.

Experimental Protocol for Solubility Determination
While specific experimental protocols for determining the solubility of cyclohexyl cinnamate
were not found in the reviewed literature, a generalized methodology based on standard

laboratory practices is presented below. This workflow can be adapted for the systematic

evaluation of its solubility in various solvents.
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A common and reliable method for determining the solubility of a solid in a liquid is the

isothermal equilibrium method, followed by quantitative analysis of the saturated solution.

Preparation

Equilibration

Analysis

Select Solvent

Add Excess Solute to Solvent

Weigh Cyclohexyl Cinnamate Prepare Sealed Vials

Agitate at Constant Temperature (e.g., shaker bath)

Allow to Reach Equilibrium (e.g., 24-72h)

Centrifuge to Separate Undissolved Solid

Extract Aliquot of Supernatant

Quantify Solute Concentration (e.g., HPLC, GC, UV-Vis)

result

Solubility Data
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Caption: General workflow for determining the solubility of a solid compound.

Methodology Details:

Preparation: A series of sealed vials are prepared. A known volume of the selected solvent is

added to each vial. An excess amount of cyclohexyl cinnamate is then added to each vial

to ensure that a saturated solution is formed.

Equilibration: The vials are placed in a constant temperature environment, such as an

isothermal shaker bath. They are agitated for a prolonged period (typically 24-72 hours) to

ensure that equilibrium is reached between the dissolved and undissolved solute.

Phase Separation: After equilibration, the samples are centrifuged at the same constant

temperature to separate the undissolved solid from the saturated supernatant.

Sampling and Analysis: A precise aliquot of the clear supernatant is carefully removed. The

concentration of cyclohexyl cinnamate in the aliquot is then determined using a suitable

analytical technique, such as High-Performance Liquid Chromatography (HPLC), Gas

Chromatography (GC), or UV-Vis Spectroscopy, after appropriate dilution. The solubility is

then expressed in units such as g/L, mg/mL, or mol/L.

Factors Influencing Solubility
The solubility of cyclohexyl cinnamate is influenced by several factors inherent to both the

solute and the solvent:

Polarity: Cyclohexyl cinnamate is a relatively nonpolar molecule due to the presence of the

cyclohexyl and phenyl groups. This explains its very low solubility in polar solvents like water

and its high solubility in less polar solvents like ethanol.

Temperature: While specific data is unavailable, the solubility of solids in liquids generally

increases with temperature. This relationship should be experimentally determined for

specific solvent systems.
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Solvent Properties: The principle of "like dissolves like" is applicable. Solvents with similar

polarity and hydrogen bonding capabilities to cyclohexyl cinnamate are expected to be

more effective.

Conclusion
This guide summarizes the currently available solubility data for cyclohexyl cinnamate. The

compound is characterized by its poor aqueous solubility and high solubility in alcohols like

ethanol. For applications requiring precise solubility data in other solvents, it is recommended

that experimental determinations be carried out using a systematic approach, such as the

isothermal equilibrium method outlined above. Further research into the solubility of this

compound in a wider range of pharmaceutically and industrially relevant solvents would be a

valuable addition to the scientific literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1588606#solubility-of-cyclohexyl-cinnamate-in-
various-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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